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Compound of Interest

Compound Name: 3-Methoxypiperidin-2-one

Cat. No.: B1359197 Get Quote

Technical Guide: 3-Methoxypiperidin-2-one
An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific chemical compound 3-Methoxypiperidin-2-one,

including its CAS number and detailed experimental data, is not readily available in public

chemical databases. This suggests that it may be a novel compound or one that has not been

extensively studied or documented. The following guide provides information on the closely

related and structurally similar compound, 3-Methylpiperidin-2-one, to serve as a relevant

reference.

Core Compound: 3-Methylpiperidin-2-one
Chemical Identity and Properties
3-Methylpiperidin-2-one is a derivative of piperidin-2-one, a six-membered lactam. The

presence of a methyl group at the 3-position introduces a chiral center, meaning this compound

can exist as two different enantiomers. It is recognized as a valuable intermediate in organic

synthesis, particularly in the development of pharmaceutical compounds.[1]
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Identifier Value

CAS Number 3768-43-2[2][3]

Molecular Formula C6H11NO[3][4]

IUPAC Name 3-methylpiperidin-2-one[3]

Molecular Weight 113.16 g/mol [3]

Synthesis and Reactions
The synthesis of 3-Methylpiperidin-2-one and its derivatives can be achieved through various

synthetic routes, including:

Asymmetric Synthesis: Chiral reagents can be employed to achieve high yields and purity of

specific enantiomers.[1]

Cyclization Reactions: The piperidinone ring can be formed through the cyclization of

appropriate amino acid precursors or other nitrogen-containing linear molecules.[1]

Reduction of Precursors: Certain precursor compounds can be reduced to form the 3-

Methylpiperidin-2-one structure.[1]

The chemical reactivity of 3-Methylpiperidin-2-one is characteristic of a cyclic amide (lactam).

The carbonyl group is susceptible to nucleophilic attack, allowing for the synthesis of a variety

of derivatives. The carbonyl can also be reduced to form the corresponding alcohol.[1]

Experimental Protocols
While specific, detailed experimental protocols for 3-Methoxypiperidin-2-one are unavailable,

general methodologies for the synthesis and analysis of related piperidin-2-one derivatives can

be adapted. A representative, generalized workflow for the synthesis of a substituted piperidin-

2-one is outlined below.
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Generalized Synthetic Workflow for Substituted Piperidin-2-ones

Starting Materials

Reaction Steps

Analysis and Final Product

Precursor Molecules
(e.g., delta-valerolactone)

Alkylation/Functionalization
(e.g., with s-BuLi and an electrophile)

1. Reaction Setup

Aqueous Work-up
and Extraction

2. Quenching

Purification
(e.g., Flash Chromatography)

3. Isolation

Structural Analysis
(e.g., NMR, HPLC, HRMS)

4. Characterization

Final Substituted
Piperidin-2-one

5. Confirmation
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Logical Framework for Investigating a Novel Piperidinone

Compound Synthesis & Characterization

Biological Screening

Mechanism of Action Studies

Synthesis of
3-Methoxypiperidin-2-one

Structural Confirmation
(NMR, MS, etc.)

In Vitro Assays
(e.g., Cell Viability, Enzyme Inhibition)

Screening

In Vivo Models
(if promising in vitro results)

Lead Optimization

Target Identification

MoA Studies

Signaling Pathway
Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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